Cas no 1251624-40-4 (N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}pyridine-4-carboxamide)

• Product Name: N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}pyridine-4-carboxamide
• CAS No: 1251624-40-4
• MF: C₂₁H₂₂N₆O₂
• MW: 390.438383579254
• CID: 5824598
• PubChem ID: 49665329
• Update Time: 2025-09-28

N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]pyridine-4-carboxamide
• N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}pyridine-4-carboxamide
• VU0624593-1
• 1251624-40-4
• AKOS024485411
• N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)isonicotinamide
• F3406-7696

• Inchi： 1S/C21H22N6O2/c1-15-2-4-18(5-3-15)27-14-19(24-25-27)21(29)26-12-8-17(9-13-26)23-20(28)16-6-10-22-11-7-16/h2-7,10-11,14,17H,8-9,12-13H2,1H3,(H,23,28)
• InChI Key： OECXZWLWMFOYKH-UHFFFAOYSA-N
• SMILES： C1N=CC=C(C(NC2CCN(C(C3=CN(C4=CC=C(C)C=C4)N=N3)=O)CC2)=O)C=1

Computed Properties

• Exact Mass: 390.18
• Monoisotopic Mass: 390.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}pyridine-4-carboxamide

Compound CAS No. 1251624-40-4: N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}pyridine-4-carboxamide

The compound with CAS No. 1251624-40-4, named as N-{1-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}pyridine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a pyridine carboxamide moiety and a triazole group. The presence of these functional groups makes it a versatile candidate for various applications, particularly in drug design and advanced materials.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of click chemistry principles has been pivotal in streamlining the synthesis pathway, ensuring high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of this process, making it more accessible for large-scale production.

One of the most notable features of this compound is its ability to act as a bifunctional linker. This property has been exploited in the development of novel drug delivery systems and bioconjugates. For instance, researchers have successfully utilized this compound to create targeted drug delivery vehicles that enhance the efficacy of therapeutic agents while minimizing side effects.

In terms of biological activity, studies have shown that this compound exhibits potent antitumor properties. Preclinical trials have demonstrated its ability to inhibit the growth of various cancer cell lines without significantly affecting normal cells. This selective activity is attributed to its ability to modulate key signaling pathways involved in cancer progression.

Beyond its biological applications, this compound has also found utility in materials science. Its structural integrity and thermal stability make it an ideal candidate for use in high-performance polymers and coatings. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical properties and resistance to environmental factors.

The integration of computational chemistry tools has played a crucial role in understanding the behavior of this compound at the molecular level. Advanced simulations have provided insights into its electronic properties, which are critical for applications in electronics and optoelectronics. For example, studies have shown that this compound can act as an efficient charge transport material in organic light-emitting diodes (OLEDs), paving the way for its use in next-generation display technologies.

In conclusion, the compound with CAS No. 1251624-40-4 represents a significant advancement in chemical synthesis and application development. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset across multiple disciplines. As ongoing studies continue to uncover new potentials, this compound is poised to make even greater contributions to science and technology.